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Compound of Interest

Compound Name: Isocetyl palmitate

Cat. No.: B150915

For Immediate Release

This technical guide offers an in-depth analysis of the physicochemical characteristics of
isocetyl palmitate, a versatile ester of significant interest to researchers, scientists, and
professionals in drug development. This document provides a consolidated resource on its
chemical identity, physical properties, and the experimental methodologies used for their
determination.

Core Chemical and Physical Properties

Isocetyl palmitate, with the chemical formula Cs2HesO2, is the ester of isocetyl alcohol (14-
methylpentadecan-1-ol) and palmitic acid (hexadecanoic acid)[1][2]. It is identified by the CAS
number 127770-27-8[3]. At room temperature, isocetyl palmitate typically presents as a white
to slightly yellow waxy solid or paste. It is insoluble in water.

Table 1: Physicochemical Data of Isocetyl Palmitate and
Related Esters
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Isooctyl .
Isocetyl . Cetyl Palmitate Test Method
Property . Palmitate
Palmitate (related ester) Reference
(related ester)
) 480.85 g/mol [3]
Molecular Weight ] 368.6 g/mol 480.86 g/mol -
White to slightly
) Colorless ) ) )
Appearance yellow waxy solid o White, waxy solid  Visual
transparent liquid
or paste
- Insoluble in Insoluble in Insoluble in
Solubility USP <785>
water water water
) ] Data not
Melting Point ) - 43.0 - 48.0°C USP <741>
available
Saponification Data not 150-155 112.0-123.0
_ GB/T 5534
Value available mgKOH/g mgKOH/g
_ Data not
lodine Value ) < 1.0 g 12/100g < 1.0 g 12/200g GB/T 5532
available
) Data not
Acid Value ] < 0.2 mgKOH/g < 5.0 mgKOH/g GB/T 5530
available
_ . Data not
Viscosity ] - - USP <912>
available
Data not
Refractive Index ) - - USP <831>
available

Note: Specific quantitative data for isocetyl palmitate is not readily available in public

literature. The data for isooctyl palmitate and cetyl palmitate are provided for comparative

purposes.

Synthesis of Isocetyl Palmitate

Isocetyl palmitate is synthesized through the esterification of palmitic acid with isocetyl

alcohol. This reaction is typically catalyzed by an acid, such as sulfuric acid, and involves
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heating the reactants. To prevent oxidation and other unwanted side reactions, the synthesis is
carried out under an inert atmosphere.

Palmitic Acid
S—
Reaction Conditions Esterification — o
’il—b (Heat, Acid Catalyst, Inert Atmosphere) Crude Isocetyl Palmitate Purification Pure Isocetyl Palmitate
Isocetyl Alcohol

Weigh Sample. [Add excess alcoholic KOH]—V(RE'MX for1 hnuD—b—b(Add Phenolphthalein mducamv)—»(mrane with standard HCD—»
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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